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Compound of Interest

Compound Name: Cerium(3+)

CAS No.: 18923-26-7

Cat. No.: B1212503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ceria (CeO₂) nanoparticles are pivotal materials in catalysis, recognized for their unique redox

properties and oxygen storage capacity (OSC). The introduction of dopants into the ceria lattice

is a powerful strategy to further enhance these properties, tailoring the nanoparticles for

specific applications ranging from environmental catalysis to biomedicine. This guide provides

a comparative analysis of the effects of different dopants on ceria nanoparticles, supported by

experimental data, detailed methodologies, and a mechanistic overview.

Performance Comparison of Doped Ceria
Nanoparticles
The choice of dopant significantly influences the physicochemical properties and catalytic

efficacy of ceria nanoparticles. The following tables summarize key performance metrics for

various dopants, offering a clear comparison for researchers selecting materials for their

specific needs.

Table 1: Effect of Dopants on Particle Size and Band Gap of Ceria Nanoparticles
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Dopant
(Concentration
)

Synthesis
Method

Particle Size
(nm)

Band Gap (eV) Reference

Undoped CeO₂ Hydrothermal ~6 2.93 [1]

Ca (5 wt%) Not Specified
Smaller than

undoped
Not Specified [1]

Ca (6 wt%) Cation Exchange ~40 Not Specified [1]

Co (4%)
Microwave-

assisted
4-13 2.41 [1]

Co (12%)
Microwave-

assisted
4-13 2.28 [1]

Cr (10%) Hydrothermal Not Specified 2.64 [2]

Cu (0.4 mol) Hydrothermal 3.8
Decreased with

doping
[2]

Mg-doped Hydrothermal 19 2.9 [2]

Sr-doped Hydrothermal 13 3.0 [2]

Ba-doped Hydrothermal 10 3.1 [2]

Mn-doped Co-precipitation Not Specified 3.0 [2]

V (7%) Calcination of sol 38 Not Specified [1]

Table 2: Catalytic and Photocatalytic Performance of Doped Ceria Nanoparticles
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Dopant
(Concentration)

Reaction
Key Performance
Metric

Reference

Undoped CeO₂ Toluene Conversion T₅₀: 267 °C [2]

Mn (7%) Not Specified

Best catalytic

performance vs. 2% &

4%

[1]

Cr (10%) Not Specified
Lowest oxidation

temperature (261 °C)
[2]

Cu-doped
CO to CO₂

Conversion

Conversion at 110-

140 °C
[2]

Ca (5 wt%) Photocatalysis 84% efficiency [1]

Undoped CeO₂ Photocatalysis 60% efficiency [1]

Ni/La-doped rWGS
58 x 10⁻⁵

molCO·gcat⁻¹·s⁻¹

Sm-doped Soot Oxidation Improved stability

Zn-doped (Au/ceria) PROX
More active than

undoped

Table 3: Oxygen Storage Capacity (OSC) and Other Properties of Doped Ceria Nanoparticles
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Dopant
(Concentration)

Property Key Finding Reference

Undoped CeO₂ H₂ Reduction
0.26 mmol/g H₂ at 410

°C
[1]

Cu (40%) H₂ Reduction
1.27 mmol/g H₂ at 141

°C
[1]

Yb (5 mol%) OSC 0.444 mmol H₂/g

Y (4 mol%) OSC 0.387 mmol H₂/g

Sm (4 mol%) OSC 0.352 mmol H₂/g

La (7 mol%) OSC 0.380 mmol H₂/g

Zr-doped Thermal Stability Good thermal stability

Nd-doped Conductivity Higher than undoped

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below

are generalized protocols for common synthesis methods used for doped ceria nanoparticles.

Co-precipitation Method
This method is widely used for its simplicity and scalability.

Materials:

Cerium (III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Dopant precursor salt (e.g., Manganese(II) nitrate, Copper(II) nitrate)

Precipitating agent (e.g., Ammonium hydroxide, Sodium hydroxide)

Deionized water

Procedure:
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Precursor Solution: Dissolve stoichiometric amounts of cerium nitrate and the dopant

precursor salt in deionized water to achieve the desired doping concentration.

Precipitation: Slowly add the precipitating agent to the precursor solution under vigorous

stirring. This will cause the metal hydroxides to precipitate out of the solution.

Aging: Continue stirring the resulting slurry for a set period (e.g., 2-24 hours) at room

temperature or a slightly elevated temperature to allow for complete precipitation and aging

of the gel.

Washing: Separate the precipitate by centrifugation or filtration. Wash the precipitate

repeatedly with deionized water and then with ethanol to remove residual ions.

Drying: Dry the washed precipitate in an oven at a specific temperature (e.g., 80-100 °C) for

several hours to remove the solvent.

Calcination: Calcine the dried powder in a furnace at a high temperature (e.g., 400-600 °C)

for a specified duration. The calcination step is crucial for the formation of the crystalline

doped ceria nanoparticles.

Hydrothermal Synthesis
This technique allows for the synthesis of highly crystalline nanoparticles at relatively low

temperatures.

Materials:

Cerium (III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Dopant precursor salt (e.g., Zirconium(IV) oxynitrate, Chromium(III) nitrate)

Mineralizer/Precipitating agent (e.g., Sodium hydroxide, Urea)

Deionized water

Procedure:
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Precursor Solution: Prepare an aqueous solution containing the cerium and dopant

precursor salts at the desired molar ratio.

pH Adjustment: Add the mineralizer to the solution to adjust the pH, which influences the

nanoparticle morphology and size.

Hydrothermal Treatment: Transfer the solution to a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it in an oven at a specific temperature (e.g., 100-200 °C) for a

defined period (e.g., 12-48 hours). The autogenous pressure developed inside the autoclave

facilitates the crystallization process.

Cooling and Washing: After the reaction, allow the autoclave to cool down to room

temperature naturally. Collect the precipitate and wash it thoroughly with deionized water and

ethanol.

Drying: Dry the final product in an oven.

Thermal Decomposition
This method involves the decomposition of metal-organic precursors at elevated temperatures.

Materials:

Cerium salt (e.g., Cerium(III) acetate)

Dopant salt (e.g., Calcium acetate)

Organic solvent (optional)

Procedure:

Precursor Mixture: Mix the cerium and dopant salts in the desired ratio. The precursors can

be in solid form or dissolved in a suitable solvent.

Decomposition: Heat the precursor mixture in a furnace to a specific temperature. The

temperature program (heating rate and final temperature) is critical for controlling the particle

size and morphology. The organic components of the precursors decompose, leaving behind

the doped metal oxide.
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Cooling: After the decomposition is complete, cool the furnace to room temperature to obtain

the doped ceria nanoparticle powder.

Characterization Techniques
A suite of characterization techniques is employed to analyze the properties of the synthesized

nanoparticles:

X-ray Diffraction (XRD): To determine the crystal structure, phase purity, and average

crystallite size.

Transmission Electron Microscopy (TEM): To visualize the morphology, size, and size

distribution of the nanoparticles.

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the

nanoparticle powder.

UV-Vis Spectroscopy: To determine the optical properties, including the band gap energy.

X-ray Photoelectron Spectroscopy (XPS): To analyze the surface elemental composition and

the oxidation states of the elements.

Temperature-Programmed Reduction (TPR): To evaluate the reducibility of the material and

quantify the oxygen storage capacity.

Mechanism of Performance Enhancement by
Doping
The introduction of dopants into the ceria lattice fundamentally alters its electronic and

structural properties, leading to enhanced catalytic activity. A primary mechanism is the creation

of oxygen vacancies.

When a dopant with a lower valence state (e.g., a +2 or +3 ion) substitutes a Ce⁴⁺ ion in the

crystal lattice, an oxygen vacancy is created to maintain charge neutrality. These vacancies are

crucial for the catalytic cycle as they act as active sites for the adsorption and activation of

reactant molecules. The increased concentration of oxygen vacancies facilitates the mobility of

lattice oxygen, which is a key step in many oxidation reactions.
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Caption: Mechanism of enhanced catalytic activity in doped ceria nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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